Cas no 1515165-07-7 (4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid)

• Product Name: 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid
• CAS No: 1515165-07-7
• MF: C₆H₅ClO₅S
• MW: 224.618900060654
• MDL: MFCD23777328
• CID: 5243912
• Update Time: 2025-05-21

4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 4-(chlorosulfonyl)-3-methyl-
• 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid

• MDL： MFCD23777328
• Inchi： 1S/C6H5ClO5S/c1-3-4(13(7,10)11)2-12-5(3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： NRDHMHJYEMJTCA-UHFFFAOYSA-N
• SMILES： O1C=C(S(Cl)(=O)=O)C(C)=C1C(O)=O

Additional information on 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid

4-(Chlorosulfonyl)-3-methylfuran-2-carboxylic Acid (CAS No. 1515165-07-7): A Comprehensive Overview

4-(Chlorosulfonyl)-3-methylfuran-2-carboxylic acid (CAS No. 1515165-07-7) is a specialized furan derivative with significant potential in organic synthesis and pharmaceutical applications. This compound features a unique combination of functional groups, including a chlorosulfonyl group and a carboxylic acid moiety, making it a versatile intermediate for various chemical transformations. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules and advanced materials.

The molecular structure of 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid includes a furan ring substituted at the 2-position with a carboxylic acid and at the 4-position with a chlorosulfonyl group. This arrangement provides exceptional reactivity, enabling its use in cross-coupling reactions, amide formations, and sulfonamide syntheses. The presence of the 3-methyl group further enhances its stability and selectivity in synthetic pathways, making it a valuable building block for medicinal chemistry and material science.

Recent trends in green chemistry and sustainable synthesis have highlighted the importance of compounds like 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid. Its ability to participate in atom-efficient reactions aligns with the growing demand for environmentally friendly chemical processes. Additionally, its applications in drug discovery are gaining attention, particularly in the development of small-molecule inhibitors and therapeutic agents targeting various diseases.

The synthesis of 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid typically involves the sulfonation of 3-methylfuran-2-carboxylic acid, followed by chlorination to introduce the chlorosulfonyl group. This process requires precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize the compound and verify its structural integrity.

In the pharmaceutical industry, 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid serves as a key intermediate for the synthesis of sulfonamide-based drugs. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The compound's unique structure allows for the design of novel drug candidates with improved efficacy and reduced side effects.

Beyond pharmaceuticals, 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid finds applications in agrochemicals and specialty chemicals. Its reactivity enables the development of crop protection agents and polymer additives, contributing to advancements in agricultural productivity and material performance. The compound's versatility also extends to dye synthesis and coating formulations, where its functional groups enhance adhesion and durability.

Market demand for 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid is driven by its expanding applications in life sciences and industrial chemistry. Suppliers and manufacturers are focusing on optimizing production processes to meet the needs of researchers and commercial users. Quality control and regulatory compliance are critical factors in ensuring the compound's suitability for various end-use applications.

For researchers seeking reliable sources of 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid, it is essential to partner with reputable suppliers who provide high-purity and well-characterized products. Detailed technical data sheets and safety information should accompany the compound to facilitate its safe handling and use in laboratory and industrial settings.

In summary, 4-(chlorosulfonyl)-3-methylfuran-2-carboxylic acid (CAS No. 1515165-07-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and material scientists. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing chemical innovation and scientific discovery.